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Compound of Interest

Compound Name: 1-Ethynyl-4-isopropylbenzene

Cat. No.: B1298540

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides essential, immediate
safety and logistical information for 1-Ethynyl-4-isopropylbenzene, including operational and
disposal plans, to ensure laboratory safety and procedural clarity.

Chemical Identifier:
e Name: 1-Ethynyl-4-isopropylbenzene
e Synonyms: 4'-Isopropylphenyl acetylene, 1-Ethynyl-4-(propan-2-yl)benzene[1]

e CAS Number: 23152-99-0[1][2]

Physical and Chemical Properties
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Property Value Source
Molecular Formula Ci1H12 [1]
Molecular Weight 144.22 g/mol [1]
Appearance Colorless to Yellow clear liquid [1]
Boiling Point 200 °C [3]

81 °C /12 mmHg [1]

Flash Point 60 °C [1]
Density 0.904 g/mL [3]
Specific Gravity (20/20) 0.87 [1]

Hazard Identification and Personal Protective

Equipment (PPE)

1-Ethynyl-4-isopropylbenzene is a flammable liquid and vapor that can cause skin and

serious eye irritation[1][2]. It may also be harmful if swallowed and may cause an allergic skin

reaction[2].

GHS Hazard Statements:

H226: Flammable liquid and vapor[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H302: Harmful if swallowed[2]

H317: May cause an allergic skin reaction[2]

Recommended Personal Protective Equipment (PPE):
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PPE Type

Specification

Rationale

Eye Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standard. A face shield
is required for large quantities
or when there is a risk of

splashing.

To protect against serious eye

irritation from splashes.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves
should be inspected before
each use and changed
immediately upon contact with

the chemical.

To prevent skin irritation and
potential allergic reactions[1][2]
[4]. Disposable nitrile gloves
offer good short-term
protection against a range of
chemicals[5][6].

Body Protection

Flame-resistant lab coat (e.g.,
Nomex®) buttoned and fitting
properly. Long pants and

closed-toe, closed-heel shoes

are mandatory.

To protect skin from splashes
and in case of fire due to the
flammable nature of the

substancel5].

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
engineering controls are
insufficient, a respirator may

be required.

To avoid inhalation of

vapors|[6].

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure a chemical fume hood is operational and the work area is clear of clutter.

o Assemble all necessary equipment and reagents.

o Verify that an appropriate fire extinguisher (e.g., dry chemical, COz) and a safety

shower/eyewash station are accessible.
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o Don the required PPE as specified above.
e Handling:
o Ground and bond the container and receiving equipment to prevent static discharge[1].

o Use only non-sparking tools and explosion-proof electrical/ventilating/lighting
equipment[1].

o Keep the container tightly closed when not in use[1].

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area[l].

o Avoid contact with skin and eyes. Wash hands thoroughly after handling[1].

o Store in a cool, well-ventilated place under an inert gas, as the substance is air and heat
sensitive[1]. The recommended storage temperature is refrigerated (0-10°C)[1].

e Emergency Procedures:

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of
water/shower[1].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

o Inhalation: Move the person to fresh air. Call a poison center or doctor if you feel unwell.

o Spill: Eliminate all ignition sources. Ensure adequate ventilation. Wearing appropriate
PPE, absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a
suitable, labeled container for disposal[7].

Disposal Plan: Step-by-Step Waste Management

e \Waste Collection:
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o Collect waste 1-Ethynyl-4-isopropylbenzene and any contaminated materials (e.qg.,
gloves, absorbent pads) in a designated, compatible, and properly sealed hazardous
waste container|[8].

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name and associated hazards (Flammable, Irritant)[8].

+ Waste Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure
secondary containment area away from incompatible materials, such as strong oxidizing
agents.

o Keep the container closed and away from heat and ignition sources.
o Waste Disposal:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with all local, regional, and national regulations[1].

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup and disposal by a licensed hazardous waste contractor[8]. Do not dispose of
this chemical down the drain or in regular trash[8].

Workflow for Handling 1-Ethynyl-4-
iIsopropylbenzene
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Caption: Workflow for the safe handling and disposal of 1-Ethynyl-4-isopropylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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